Cas no 1556174-20-9 ((1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol)

• Product Name: (1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol
• CAS No: 1556174-20-9
• MF: C₁₀H₁₉NOS
• MW: 201.328961610794
• CID: 5042951
• Update Time: 2025-05-20

(1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(tetrahydrothiophen-3-yl)piperidin-3-yl)methanol
• [1-(thiolan-3-yl)piperidin-3-yl]methanol
• (1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol

• Inchi： 1S/C10H19NOS/c12-7-9-2-1-4-11(6-9)10-3-5-13-8-10/h9-10,12H,1-8H2
• InChI Key： LPLWOQGQRTZKNC-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N1CCCC(CO)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• XLogP3: 1.2
• Topological Polar Surface Area: 48.8

Additional information on (1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol

Introduction to (1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol (CAS No. 1556174-20-9)

(1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol (CAS No. 1556174-20-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of (1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol consists of a piperidine ring linked to a tetrahydrothiophene moiety through a methylene bridge. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of (1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol in the context of drug discovery and development. One notable application is its use as a scaffold for the design of small molecules targeting specific biological pathways. For instance, researchers have explored its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions.

In a study published in the Journal of Medicinal Chemistry, scientists demonstrated that derivatives of (1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol exhibit potent agonist activity at the μ-opioid receptor, suggesting its potential as an analgesic agent. The unique combination of the piperidine and tetrahydrothiophene rings provides a structural framework that can be optimized for enhanced receptor binding and selectivity.

Beyond its role in receptor modulation, (1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

The synthetic accessibility of (1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol further enhances its utility in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound, allowing for large-scale synthesis and subsequent derivatization. These synthetic methods often involve palladium-catalyzed coupling reactions and other advanced organic synthesis techniques, ensuring high yields and purity levels.

In addition to its therapeutic applications, (1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol has been studied for its potential as a probe molecule in biochemical assays. Its ability to interact with specific protein targets makes it valuable for understanding molecular mechanisms and validating new drug targets. For example, it has been used to investigate the role of certain enzymes in metabolic pathways, providing insights into disease mechanisms.

The safety profile of (1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol is another critical aspect that has been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a drug candidate. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, (1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol (CAS No. 1556174-20-9) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its biological activities and synthetic accessibility, make it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that new applications and therapeutic uses will be discovered, contributing to the advancement of healthcare and medicine.